Cas no 2172463-62-4 (1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2172463-62-4
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5791226
• PubChem ID: 165530224
• Update Time: 2025-11-01

1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-methoxypyrimidin-2-yl)azetidin-2-yl]methanamine
• EN300-1281142
• 2172463-62-4
• 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine

• Inchi： 1S/C9H14N4O/c1-14-8-2-4-11-9(12-8)13-5-3-7(13)6-10/h2,4,7H,3,5-6,10H2,1H3
• InChI Key： CDDMPTXBAMQSHM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=NC(=N1)N1CCC1CN

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.3Ų

Additional information on 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine

Introduction to 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine (CAS No. 2172463-62-4)

1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2172463-62-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a hybrid structure that combines a pyrimidine moiety with an azetidine backbone, has garnered attention due to its potential biological activity and structural features that make it a valuable scaffold for drug discovery.

The pyrimidine ring is a cornerstone of many biologically active molecules, particularly in the realm of antiviral and anticancer agents. Its ability to mimic natural nucleobases allows it to interact with biological targets such as enzymes and receptors. In 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine, the presence of a 4-methoxypyrimidin-2-yl substituent enhances its pharmacological profile by introducing additional binding pockets and modulating electronic properties. This substitution pattern is commonly exploited in medicinal chemistry to improve solubility, metabolic stability, and target affinity.

The azetidine ring, on the other hand, provides a flexible three-membered heterocycle that can influence the conformational landscape of the molecule. This structural element is particularly useful for optimizing pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration. The combination of these two moieties creates a unique chemical entity with potential applications in multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine scaffold can interact with various biological targets, including kinases and transcription factors. These interactions are critical for developing small molecule inhibitors that modulate cellular pathways associated with diseases like cancer and inflammation.

One of the most compelling aspects of this compound is its versatility as a drug-like molecule. The presence of both polar and non-polar regions allows for favorable interactions with different types of biological targets. Additionally, the methanamine group provides a site for further functionalization, enabling chemists to tailor the molecule’s properties for specific applications. This adaptability makes 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine an attractive candidate for structure-based drug design.

In vitro studies have begun to uncover the pharmacological potential of this compound. Initial assays suggest that it exhibits inhibitory activity against certain enzymes implicated in disease pathways. For instance, preliminary data indicate that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are known regulators of cell cycle progression. Such findings are particularly exciting given the success of CDK inhibitors in oncology.

The synthesis of 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to streamline these processes, making large-scale production more feasible.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine might bind to its targets at the atomic level. These simulations not only help in identifying promising lead compounds but also provide insights into potential side effects and drug-drug interactions. By leveraging machine learning algorithms, researchers can accelerate the process of virtual screening, identifying candidates that warrant further experimental validation.

As interest in hybrid molecules grows, so does the exploration of their therapeutic applications. The combination of pyrimidine and azetidine motifs offers a unique opportunity to develop novel therapeutics with improved efficacy and reduced toxicity compared to traditional small molecules. This approach aligns with the broader trend toward rational drug design, where compounds are engineered based on detailed knowledge of their target interactions.

The future prospects for 1-(4-methoxypyrimidin-2-yl)azetidin-2-ylmethanamine are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced properties. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.